4-Chloro-1,1-dioxidotetrahydrothiophen-3-yl methanesulfonate

• Molecular Formula: C5H9ClO5S2
• Molecular Weight: 248.7 g/mol
• IUPAC Name: (4-chloro-1,1-dioxothiolan-3-yl) methanesulfonate
• InChI: InChI=1S/C5H9ClO5S2/c1-12(7,8)11-5-3-13(9,10)2-4(5)6/h4-5H,2-3H2,1H3
• InChI Key: XTUMGACBKKJGFC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1CS(=O)(=O)CC1Cl

Description

4-CHLORO-11-DIOXO-1LAMBDA6-THIOLAN-3-YL METHANESULFONATE is a chemical compound that has garnered attention in various scientific fields due to its unique structural properties and potential applications. This compound is characterized by the presence of a chlorine atom, a dioxo group, and a thiolan ring, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high purity .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and continuous flow processes to maximize yield and efficiency. The use of automated systems and advanced monitoring techniques ensures consistent quality and adherence to safety standards.

Chemical Reactions Analysis

Types of Reactions

4-CHLORO-11-DIOXO-1LAMBDA6-THIOLAN-3-YL METHANESULFONATE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the dioxo group to hydroxyl groups.

Substitution: The chlorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions often involve specific solvents, temperatures, and pH levels to optimize the reaction outcomes .

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and various substituted derivatives, depending on the reagents and conditions used .

Scientific Research Applications

4-CHLORO-11-DIOXO-1LAMBDA6-THIOLAN-3-YL METHANESULFONATE has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-CHLORO-11-DIOXO-1LAMBDA6-THIOLAN-3-YL METHANESULFONATE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazole-4-carbaldehyde
• 4-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-3-nitrobenzamide

Uniqueness

4-CHLORO-11-DIOXO-1LAMBDA6-THIOLAN-3-YL METHANESULFONATE stands out due to its unique combination of functional groups, which confer distinct chemical reactivity and potential applications. Its versatility in undergoing various chemical reactions and its potential biological activity make it a valuable compound for research and industrial purposes.